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Compound of Interest

Compound Name: Cholesteryl heptanoate

Cat. No.: B072216

An In-depth Technical Guide to Cholesteryl
Heptanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
biological significance, and experimental applications of cholesteryl heptanoate. The
information is intended to support research and development activities in the fields of
biochemistry, materials science, and pharmacology.

Core Properties

Cholesteryl heptanoate, also known as cholesteryl enanthate, is an ester of cholesterol and
heptanoic acid.[1] It belongs to the class of cholesteryl esters, which play a significant role in
various biological processes.[2]

Table 1: Physicochemical Properties of Cholesteryl Heptanoate
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Property Value Source
CAS Number 1182-07-6 [11[3114]
Molecular Formula C34H5802 [3]
Molecular Weight 498.82 g/mol [4]
Appearance White to off-white solid MedChemExpress
Melting Point 111.4°C [4]
Boiling Point 553.5°C [4]
Purity >99% [1]
Storage Freezer (-20°C to -80°C for (1]
long-term)

Biological Significance and Applications

Cholesteryl esters, including cholesteryl heptanoate, are crucial components in several
biological mechanisms. They are less soluble in water than cholesterol and are involved in the
synthesis of bile acids, steroid hormones, and various fat-soluble vitamins.[2] Cholesterol itself
is a vital constituent of cell membranes, where it modulates fluidity and permeability.[2]

The applications of cholesteryl heptanoate are diverse, stemming from its unique properties
as a liquid crystal and a biochemical reagent:

 Liquid Crystals: As a thermotropic liquid crystal, cholesteryl heptanoate exhibits changes in
its optical properties with temperature variations. This characteristic is harnessed in
applications such as temperature measurement and the detection of contaminants.[5]

o Biochemical Research: It serves as a biochemical reagent in life science research.[6][7] For
instance, it is used in studies related to fatty acid metabolism and the formation of
atherosclerotic lesions.[4]

o Drug Delivery Systems: Cholesteryl heptanoate can be used to form polymeric matrices for
drug delivery applications. These matrices are often designed with polymers that have phase
transition temperatures near human body temperature (37°C).[4]
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Experimental Protocols

Detailed methodologies are critical for reproducible scientific outcomes. Below are key
experimental protocols involving cholesteryl heptanoate.

Single crystals of cholesteryl heptanoate can be grown for structural analysis.

o Methodology: A common method for crystallization is the slow evaporation of a concentrated
solution.

[¢]

Obtain a fine crystalline powder of cholesteryl heptanoate.

o

Prepare a concentrated solution using ethyl acetate as the solvent.

o

Allow the solvent to evaporate slowly at a controlled temperature.
o Single crystals will form as the solution becomes supersaturated.[2]

For animal studies, proper dissolution of the compound is essential. The following protocol
provides a method to prepare a clear stock solution.

e Reagents:

o

Cholesteryl Heptanoate

o

Dimethyl Sulfoxide (DMSO)

o

PEG300

Tween-80

[¢]

Saline

[¢]

e Protocol for a 1 mL Working Solution:
o Prepare a 50.0 mg/mL stock solution of cholesteryl heptanoate in DMSO.

o To prepare the final working solution, add 100 pL of the DMSO stock solution to 400 uL of
PEG300 and mix thoroughly.
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o Add 50 pL of Tween-80 to the mixture and ensure it is evenly mixed.

o Add 450 pL of saline to bring the total volume to 1 mL.

o If precipitation occurs, heating and/or sonication can be used to aid dissolution.[6] It is
recommended to prepare this working solution fresh on the day of use.[6]

The following diagram illustrates the workflow for preparing the in vivo working solution.

Preparation of In Vivo Working Solution

@olesteryl Heptanoate@

Dissolve in DMSO
(50 mg/mL Stock Solution)

:

(Add 100 pL Stock to 400 pL PEGBOCD

:

Add 50 pL Tween-80

:

Add 450 pL Saline

Final Working Solution
(=5 mg/mL)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.medchemexpress.com/cholesterol-heptanoate.html
https://www.medchemexpress.com/cholesterol-heptanoate.html
https://www.benchchem.com/product/b072216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for preparing an in vivo solution of cholesteryl heptanoate.

Signaling Pathways

While cholesteryl esters are integral to lipid metabolism and transport within the body, which
involves complex biochemical pathways, specific signaling cascades directly initiated by or
targeting only cholesteryl heptanoate are not well-documented in the reviewed literature. The
biological effects of cholesteryl esters are generally considered in the broader context of
cholesterol homeostasis and lipoprotein metabolism.

Conclusion

Cholesteryl heptanoate is a versatile molecule with significant applications in both materials
science and biomedical research. Its well-defined physical properties and role as a cholesterol
derivative make it a valuable tool for scientists and researchers. The experimental protocols
provided in this guide offer a starting point for the effective use of this compound in laboratory
settings. Further research into its specific biological interactions may unveil more targeted
applications in drug development and diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Cholesteryl heptanoate CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072216#cholesteryl-heptanoate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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